Ethyl 4-[[2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H18N4O4S/c1-3-27-17(25)13-5-7-14(8-6-13)20-16(24)11-28-18-21-15-9-4-12(2)10-23(15)19(26)22-18/h4-10H,3,11H2,1-2H3,(H,20,24)
• InChI Key: DRJZPDHRYINOQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N3C=C(C=CC3=N2)C
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

Ethyl 4-[[2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate is a useful research compound. Its molecular formula is C19H18N4O4S and its molecular weight is 398.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

One research application of the chemical structure similar to Ethyl 4-[[2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]benzoate is in the synthesis and characterization of new quinazolines as potential antimicrobial agents. These compounds have been screened for their antibacterial and antifungal activities against various microorganisms, including Eschericia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Staphylococcus pyogenes, C. albicans, A. niger, and A. clavatus, highlighting their potential in medical research and drug development (Desai, Shihora, & Moradia, 2007).

Exploration of Heterocyclic Compounds

Another application involves the exploration of ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate in synthesizing 1,3,4-oxadiazoles, 1,3,4-oxadiazolopyridines, and pyridopyridazines. These compounds have been investigated for their reactivity towards various electrophilic reagents, offering insights into the development of new heterocyclic compounds with potential applications in pharmaceuticals and materials science (Elnagdi, Ibrahim, Abdelrazek, & Erian, 1988).

Advancements in Molecular Docking Studies

Research on ethyl 4-(2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)acetamido)benzoate has contributed to advancements in molecular docking studies. Investigations have been conducted into the stability of the molecule, charge delocalization, molecular electrostatic potential, and nonlinear optical properties. These studies offer valuable information for the design of inhibitors and understanding their interaction with biological targets, which can be crucial for drug design and development (El-Azab et al., 2016).

Hydrogen-Bonded Supramolecular Structures

The study of hydrogen-bonded supramolecular structures in substituted 4-pyrazolylbenzoates, including ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate, has provided insights into the formation of one, two, and three-dimensional structures through hydrogen bonding. This research is significant in the field of crystal engineering and the design of novel materials with specific properties (Portilla et al., 2007).